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Compound of Interest

Benzonitrile, 3-fluoro-4-(2-
Compound Name:

hydroxyethyl)-
CAS No.: 193290-21-0
Cat. No.: B12329271

Get Quote

Executive Safety Summary

Benzonitrile, 3-fluoro-4-(2-hydroxyethyl)- represents a specific class of functionalized
aromatic nitriles used as intermediates in drug development.[1][2] While often less volatile than
smaller aliphatic nitriles, its dual-functionality (nitrile + alcohol) and fluorination require a
specialized safety approach that transcends generic laboratory standards.[1][2]

Critical Hazard Snapshot:

o Acute Toxicity: Harmful by inhalation, ingestion, and skin contact.[3] Metabolically capable of
releasing cyanide ions (

), though typically slower than aliphatic nitriles.[1][2]

» Reactivity: Incompatible with strong oxidizers and strong acids (risk of HCN evolution).[2]

o Physical State: Likely a solid or viscous oil depending on purity/polymorph; dust or aerosol
generation is the primary exposure vector.[2]
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Risk Assessment & Chemical Hazard Analysis
Structure-Activity Relationship (SAR) Insights

To handle this compound safely, one must understand the risks embedded in its molecular
structure:

e The Nitrile Group (-CN): The primary toxicity driver.[1][2] While the aromatic ring stabilizes
the nitrile, enzymatic metabolism (via Cytochrome P450) can liberate cyanide. Operational
Implication: Work must be performed in a way that prevents systemic absorption.[2]

e The Fluorine Atom (3-F): Increases lipophilicity and metabolic stability.[1][2] This facilitates
faster skin absorption compared to non-fluorinated analogues.[2] Operational Implication:
Standard latex gloves are insufficient; permeation is accelerated.[2]

e The Hydroxyethyl Group (-CH2CH20H): Increases water solubility.[1][2] This allows the
compound to dissolve in sweat, creating a "bridge" for dermal uptake.

Quantitative Hazard Data (Read-Across)

Data derived from structurally similar fluorinated benzonitriles (e.g., 3-fluoro-4-
hydroxymethylbenzonitrile).[1][2]

Property Value / Classification Operational Context

Treat as a high-potency

GHS Signal Word WARNING ) ]

intermediate.

Harmful if swallowed, in
H-Codes H302, H312, H332 ) ) )

contact with skin, or inhaled.

o High risk of corneal damage

H319 Eye Irritation 2A

upon dust contact.[2]

Releases HF (Hydrofluoric
Thermal Decomp. > 250°C

Acid), HCN, and NOx gases.

Personal Protective Equipment (PPE) Matrix
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Core Directive: Do not rely on "standard lab PPE."[2] The combination of a nitrile and a
fluorinated motif requires barrier protection against organic permeation.

PPE Decision Logic

The following diagram illustrates the decision process for selecting PPE based on the operation

scale.
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Figure 1: PPE Selection Logic based on operational scale and physical state.

Detailed PPE Specifications
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Component

Specification

Rationale

Hand Protection

Primary: Silver Shield®
(Laminate) or Viton.Secondary
(Outer): 5-8 mil Nitrile.[1][2]

Nitriles can permeate standard
nitrile rubber in <30 mins.[2]
Laminate provides >4h

breakthrough time.[2]

Eye Protection

Chemical Splash Goggles
(Indirect Vent).[2]

Safety glasses allow dust entry
from the side.[2] Goggles seal

the ocular cavity.[2]

Respiratory

N95/P100 (if outside hood) or
Fume Hood.[2]

Prevention of dust inhalation is
critical to avoid rapid systemic

uptake.[2]

Body

Tyvek® Lab Coat or Apron.[2]

Cotton coats absorb liquids
and hold them against the

skin.[2] Tyvek repels.[2]

Operational Handling Protocol
Phase 1: Preparation & Weighing

Objective: Eliminate dust generation and static discharge.[2]

» Engineering Control: All weighing must occur inside a chemical fume hood or a powder

containment enclosure.[2]

 Static Mitigation: Use an anti-static gun or ionizer bar if the solid is fluffy/electrostatic.[2]

o Surface Protection: Line the balance area with a disposable absorbent pad (plastic side

down) to capture stray particles.[2]

Phase 2: Solubilization & Transfer

Obijective: Prevent splashing of concentrated solutions (highest permeation risk).[2]

¢ Solvent Choice: The hydroxyethyl group suggests solubility in alcohols (MeOH, EtOH) and

polar aprotic solvents (DMSO, DMF).[2]
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o Note: DMSO enhances skin permeability.[2] A DMSO solution of this compound is
significantly more dangerous than the neat solid.[2]

o Transfer Technique:
o Do not pour.[2][4][5][6] Use a wide-bore pipette or syringe for liquid transfers.[2]

o If using a syringe, ensure Luer-lock connections are tight to prevent "pop-off" spraying.[2]

Phase 3: Reaction Setup

e Incompatibility Check: Ensure no strong acids (HCI, H2S04) are added without rigorous
temperature control and venting.[2] Acidic hydrolysis of the nitrile can release HCN gas.

» Temperature: Monitor exotherms. Decomposition releases toxic fluoride and cyanide vapors.

[2]

Emergency Response & Exposure Management

Trust Protocol: Every lab handling this compound should have a "Cyanide Antidote Awareness"
plan, even if the risk is lower than with NaCN.

Exposure Response Workflow
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Exposure Incident
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Figure 2: Immediate response steps for exposure incidents.[1][2][3]
First Aid Specifics:

o Skin: Wash with soap and water.[2][3][7][8] Do not use alcohol to clean skin; it increases

absorption of the nitrile.[2]

 Ingestion: Do not induce vomiting. The risk of aspiration pneumonia and esophageal damage
from the fluorinated motif outweighs the benefit.

Waste Disposal & Decontamination[9][10]

Regulatory Compliance: This material is a "Labpack” candidate and must not enter the sanitary
sewer.
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Disposal Streams
Waste Type Classification Disposal Method

Double-bagged in yellow

hazardous waste bags.[1][2]

Solid Waste Hazardous (Toxic/Irritant) ) ] o
Label: "Toxic Solid - Nitrile".[1]
[21[7]
Collect in "Halogenated

Liquid Waste Organic Solvent (Halogenated)  Waste" carboy.[2] Do not mix
with Acid Waste.

) Rigid sharps container.[2]
Contaminated Sharps Hazardous Sharps

Incineration only.

Decontamination of Glassware[1][6][9]

e Rinse 1: Rinse glassware with Acetone inside the fume hood.[2] Collect rinsate as
halogenated waste.[2]

e Rinse 2: Wash with an alkaline detergent (pH > 9) to ensure hydrolysis of trace residues.[2]
e Final: Triple rinse with water.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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